4-Fluoro-2-nitroanisole
Overview
Description
4-Fluoro-2-nitroanisole is a chemical compound with the molecular formula C7H6FNO3 . It is also known by other names such as 4-fluoro-1-methoxy-2-nitrobenzene, 4-fluoro-2-nitroanisol, and benzene, 4-fluoro-1-methoxy-2-nitro .
Synthesis Analysis
This compound is formed during the photolysis of the charge transfer complex of tetranitromethane and 4-fluoroanisole in dichloromethane at -20°C . In another synthesis method, 2-Bromo-4-nitroanisole was synthesized using 4-fluoro-l-nitrobenze as raw material by the reactions of bromination and nucleophilic substitution .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a fluoro group at the 4th position, a nitro group at the 2nd position, and a methoxy group at the 1st position .Physical and Chemical Properties Analysis
This compound has a molecular weight of 171.13 g/mol . It has a density of 1.3±0.1 g/cm³, a boiling point of 272.4±20.0 °C at 760 mmHg, and a flash point of 118.5±21.8 °C . It has 4 hydrogen bond acceptors, 0 hydrogen bond donors, and 1 rotatable bond .Scientific Research Applications
Synthesis and Chemical Reactions
4-Fluoro-2-nitroanisole is a significant compound in synthetic chemistry, particularly in the synthesis of more complex molecules. For example, it has been used as a starting material for the synthesis of 3-Fluoro-4-nitrophenol through methoxylation and demethylation processes. This synthesis demonstrates the compound's role in producing intermediates for further chemical reactions, highlighting its importance in synthetic organic chemistry (Zhang Zhi-de, 2011). Furthermore, this compound undergoes nucleophilic aromatic photosubstitution, indicating its potential in photoreactions and the study of nucleophilicity in aromatic compounds (G. G. Wubbels et al., 2008).
Environmental Impact and Degradation
Research on this compound also extends to its environmental impact, particularly its role in the formation of azo dyes and the potential for anaerobic coupling reactions leading to the formation of azo dimers. This is crucial in understanding the fate of nitroaromatic compounds in the environment and their potential toxicity (Warren M. Kadoya et al., 2018). Studies have demonstrated that under reducing conditions, this compound can participate in coupling reactions, forming products that might be more toxic than the original compound, which is of concern for environmental safety and remediation efforts (Warren M. Kadoya et al., 2019).
Controlled Release Applications
In the field of drug delivery and controlled release, this compound has been studied for its encapsulation and release from polymeric nanoparticles, such as those made from polylactic acid (PLA). This research is indicative of its potential applications in developing controlled release systems for pharmaceuticals or agrochemicals, providing a basis for the controlled release of active compounds (M. Romero-Cano & B. Vincent, 2002).
Safety and Hazards
4-Fluoro-2-nitroanisole may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Use of personal protective equipment, including chemical impermeable gloves, is advised .
Properties
IUPAC Name |
4-fluoro-1-methoxy-2-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO3/c1-12-7-3-2-5(8)4-6(7)9(10)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWLPYISRFBKEKV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70340561 | |
Record name | 4-Fluoro-2-nitroanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70340561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
445-83-0 | |
Record name | 4-Fluoro-2-nitroanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70340561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Fluoro-2-nitroanisole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.